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Compound of Interest

Compound Name:
N-(2,6-

diisopropylphenyl)benzamide

Cat. No.: B311798 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper management and disposal of chemical waste is a critical component of ensuring a

safe and compliant work environment. This guide provides essential, immediate safety and

logistical information for the proper disposal of N-(2,6-diisopropylphenyl)benzamide, a

compound used in various research and development applications. Adherence to these

procedures is vital for protecting personnel, the environment, and maintaining regulatory

compliance.

Core Principles of Chemical Waste Management
The fundamental principle for the disposal of N-(2,6-diisopropylphenyl)benzamide is to

handle it as a hazardous waste.[1] This is due to its potential health hazards, including being

harmful if swallowed and suspected of causing genetic defects.[1] All disposal activities must

be conducted in strict accordance with local, state, and federal regulations. Under no

circumstances should this chemical be released into the environment, such as into sewer

systems or waterways.

Personal Protective Equipment (PPE)
Before handling N-(2,6-diisopropylphenyl)benzamide for disposal, it is imperative that all

personnel are outfitted with the appropriate Personal Protective Equipment (PPE) to minimize

exposure risks.
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PPE Component Specification Rationale

Gloves
Chemical-resistant (e.g.,

Nitrile)
Prevents skin contact.

Eye Protection
Safety glasses with side

shields or goggles
Protects eyes from splashes.

Lab Coat Standard laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection
Required when dusts are

generated

Prevents inhalation of the

substance.

Step-by-Step Disposal Procedure
The required method for the disposal of N-(2,6-diisopropylphenyl)benzamide is through a

licensed and approved waste disposal plant.[1]

Step 1: Segregation and Collection

Designate a specific, clearly labeled, and sealed container for the collection of N-(2,6-
diisopropylphenyl)benzamide waste.

Do not mix this waste with other chemical waste streams unless explicitly approved by your

institution's environmental health and safety (EHS) department.

Step 2: Container Management

Use a container that is compatible with the chemical and in good condition, free from leaks

or damage.

Keep the container securely closed when not in use.

Step 3: Labeling

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name: "N-(2,6-diisopropylphenyl)benzamide".
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Include the CAS number (35336-02-8) on the label for clear identification.[2][3]

Step 4: Storage

Store the waste container in a designated, well-ventilated, and secure area.

The storage area should be away from incompatible materials.

Step 5: Arrange for Pickup

Contact your institution's EHS department or a licensed chemical waste disposal contractor

to schedule a pickup for the hazardous waste.

Spill and Emergency Procedures

In the event of a spill, take the following immediate actions:

Evacuate: Evacuate the immediate area to prevent unnecessary exposure.

Ventilate: Ensure the area is well-ventilated.

Contain: Cover drains and use appropriate absorbent materials to contain the spill.

Clean-up: Wearing appropriate PPE, collect the spilled material and any contaminated

absorbents into a sealed container for disposal as hazardous waste.

Decontaminate: Clean the spill area thoroughly.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of N-(2,6-
diisopropylphenyl)benzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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